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Compound of Interest

Compound Name:
2-Methyl glutamic acid

hemihydrate

CAS No.: 71746-73-1

Cat. No.: B1459429

Get Quote

Abstract & Scope
2-Methyl glutamic acid (MGA), specifically in its hemihydrate form, presents unique solubility

challenges due to its zwitterionic nature and crystal lattice hydration. While widely used as a

tool compound for characterizing glutamate transporters and metabotropic glutamate receptors

(mGluRs), improper solubilization frequently leads to experimental variability, precipitation in

physiological buffers, or osmotic shock in sensitive cell cultures.

This guide provides a standardized, field-proven protocol for preparing high-concentration

stock solutions (up to 100 mM) using the Molar Equivalent (1eq) Alkali Method. This approach

ensures complete dissolution while maintaining compatibility with downstream physiological

assays.

Physicochemical Profile & Stoichiometry
Before strictly following the protocol, you must verify the hydration state of your specific batch.

2-Methyl glutamic acid is often supplied as a hemihydrate (
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), which significantly alters the molecular weight required for molarity calculations.

Property Value Notes

Compound Name
2-Methyl-L-glutamic acid

hemihydrate

Also known as (2S)-2-

Methylglutamic acid

CAS Number
71-90-9 (DL-form); 3263-53-4

(L-form)

Verify stereochemistry on vial

label

Formula

MW (Anhydrous) 161.16 g/mol
Do not use for weighing

calculations

MW (Hemihydrate) 170.17 g/mol Use this for weighing

Solubility Limit ~100 mM (in 1eq NaOH)
Poor solubility in neutral water

(<5 mM)

pKa Values

-COOH: ~2.2,

-COOH: ~4.3,

-NH3: ~9.7

Zwitterionic at pH 7.0

The Solubility Mechanism (Why Water Fails)
Like native glutamic acid, 2-Methyl glutamic acid exists as a zwitterion at neutral pH. The

electrostatic attraction between the protonated amine (

) and the deprotonated carboxylates (

) creates a stable crystal lattice with high lattice energy.

Neutral Water: The compound does not effectively break its lattice structure, resulting in a

suspension rather than a solution.

1eq NaOH: Adding 1 molar equivalent of a strong base fully deprotonates the

-carboxylic acid and disrupts the zwitterionic lattice, rendering the molecule highly soluble as
a sodium salt.
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Protocol: The 1eq NaOH Method (Gold Standard)
Objective: Prepare a 100 mM stock solution of 2-Methyl glutamic acid hemihydrate.

Reagents & Equipment[5][6][7]
2-Methyl glutamic acid hemihydrate (Solid)[1]

1.0 M Sodium Hydroxide (NaOH) – Analytical Grade

Milli-Q / Ultrapure Water (18.2 MΩ)

Vortex mixer and Sonicator (optional)

0.22 µm Syringe Filter (PES or Nylon)

pH Meter (Micro-probe recommended)

Step-by-Step Procedure
Step 1: Stoichiometric Calculation
Calculate the mass required based on the hemihydrate molecular weight (170.17 g/mol ).

Target: 10 mL of 100 mM solution.

Mass =

(170.2 mg).

Step 2: The "Wetting" Phase
Weigh 170.2 mg of the compound into a 15 mL conical tube.

Do not add water yet.

Add 1.0 mL of 1.0 M NaOH.

Why? This provides exactly 1.0 molar equivalent of base relative to the 10 mmol of

compound, instantly converting the acid to its monosodium salt form.
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Step 3: Dissolution[2]
Vortex vigorously for 30–60 seconds.

The solution should become clear.[3] If particulates remain, sonicate for 2 minutes at room

temperature.

Note: If the solution is still cloudy, add 1.0 M NaOH in 10 µL increments, vortexing

between additions. Do not exceed 1.2 equivalents total to avoid extreme alkalinity.

Step 4: Dilution & pH Adjustment
Add Milli-Q water to bring the volume to approximately 90% of the final target (e.g., up to ~9

mL).

Check pH: The solution will likely be basic (pH 9–11).

Critical Step: If your downstream application is pH-sensitive (e.g., patch-clamp

electrophysiology), carefully titrate the pH down to 7.4 using dilute HCl (0.1 M or 1 M).

Warning: Approaching pH 3–4 (the isoelectric zone) may cause reprecipitation. Stay near

physiological pH (7.2–7.6).

Add Milli-Q water to reach the final volume of 10 mL.

Step 5: Sterilization & Storage
Filter the solution through a 0.22 µm PES syringe filter into a sterile tube.

Aliquot into small volumes (e.g., 100 µL or 500 µL) to avoid freeze-thaw cycles.

Store at -20°C. Stability is typically >3 months at -20°C.

Decision Logic & Workflow
The following diagram illustrates the decision process for solvent selection based on

concentration requirements and downstream applications.
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Start: Dissolve 2-Methyl Glutamic Acid

Required Concentration?

Low (< 5 mM) High (10 - 100 mM)

Direct Buffer Dissolution
(PBS/HBSS)

Try first

1eq NaOH Method
(Recommended)

Standard

Warm (37°C) & Sonicate

Sterile Filter & Aliquot

Solution Clear?

Yes

Precipitation Risk
Switch to NaOH Method

No

Click to download full resolution via product page

Figure 1: Decision tree for solubilizing 2-Methyl glutamic acid based on target concentration.

Alternative Methods & Troubleshooting
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Method B: The Acidic Route (1eq HCl)
If your experiment cannot tolerate sodium ions (e.g., sodium-free electrophysiology solutions),

use 1eq HCl.

Dissolve compound in 1 molar equivalent of 1.0 M HCl.

Dilute with water.

Note: This creates the hydrochloride salt. Ensure your buffer has sufficient capacity to

neutralize the acidity upon addition.

Troubleshooting Table
Issue Probable Cause Solution

Cloudy Suspension
Insufficient ionization

(Zwitterionic state).

Add 10 µL of 1 M NaOH.

Sonicate for 2 mins.

Precipitation on Dilution
pH shifted back to Isoelectric

Point (pI ~3.2).

Ensure dilution buffer is pH 7.4

or higher. Do not dilute into

acidic buffers.

Cell Toxicity Osmotic shock or pH drift.

Verify stock pH was adjusted

to 7.4 before addition.[4][5]

Check osmolarity if using >5

mM final conc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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